2-ethoxy-6-{(E)-[(3-methylphenyl)imino]methyl}phenol

• IUPAC Name: 2-ethoxy-6-[(3-methylphenyl)iminomethyl]phenol
• InChI: InChI=1S/C16H17NO2/c1-3-19-15-9-5-7-13(16(15)18)11-17-14-8-4-6-12(2)10-14/h4-11,18H,3H2,1-2H3
• InChI Key: VHIGJUIXZKYHEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=NC2=CC=CC(=C2)C
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

“2-ethoxy-6-{(E)-[(3-methylphenyl)imino]methyl}phenol” is a biochemical compound with the molecular formula C16H17NO2 and a molecular weight of 255.31. It is used for research purposes.

Molecular Structure Analysis

The asymmetric unit of the title compound, C16H17NO2, contains two molecules in which the dihedral angles between the 3-ethoxy-2-hydroxybenzaldehyde and toluidine moieties are 16.87 (8) and 19.93 (6)°. S (6) rings are present in both molecules due to intramolecular O—H⋯N hydrogen bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-ethoxy-6-{(E)-[(3-methylphenyl)imino]methyl}phenol” include a molecular weight of 255.31 and a molecular formula of C16H17NO2. More specific properties such as melting point, boiling point, solubility, and spectral data are not provided in the retrieved sources.

Scientific Research Applications

Synthesis and Material Applications

One significant application of this compound is in the synthesis of multinuclear zinc(II) complexes. These complexes, featuring {Zn6(μ-O)6(μ3-O)2}- and {Zn5(μ-O)3(μ3-O)3}-cluster cores, are derived from reactions with zinc(II) chloride under basic conditions. The resultant materials have potential applications in coordination chemistry and materials science, as indicated by their structural determinations and mass spectrometry evidence for various nuclearity species (Constable et al., 2012).

Structural and Spectroscopic Characterization

The structural and spectroscopic characteristics of 2-ethoxy-6-{(E)-[(3-methylphenyl)imino]methyl}phenol have been thoroughly investigated. Studies involving X-ray diffraction, IR, electronic spectroscopy, and DFT/B3LYP optimization highlight the compound's preference for the enol form in both solid and solvent media. These findings contribute to a deeper understanding of its electronic structure and spectroscopic properties, which are crucial for its application in various chemical processes (Albayrak et al., 2010).

Optical and Antioxidant Properties

Recent studies have also explored the optical and morphological response of oligo(2-ethoxy-6-(((2-hydroxyphenyl)imino)methyl)phenol) obtained through oxidative polycondensation. The investigations into its optical properties, morphological characteristics, and antioxidant activity reveal the compound's potential in photonic applications and as a material with antioxidative properties. This broadens its application scope to include fields such as polymer science and biochemistry (Kaya et al., 2021).